Cas no 220462-02-2 (Benzoic acid, 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)-, methyl ester)
220462-02-2 structure
Product Name:Benzoic acid, 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)-, methyl ester
CAS No:220462-02-2
MF:C12H11ClN2O2
MW:250.680941820145
CID:1405793
PubChem ID:10634466
Update Time:2025-04-20
Benzoic acid, 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)-, methyl ester
- methyl 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)benzoate
- Methyl 2-chloro-4-(3-methylpyrazol-1-yl)benzoate
- 220462-02-2
- BXSFODFSBQHNDM-UHFFFAOYSA-N
- 2-Chloro-4-(3-methyl-1H-pyrazol-1-yl)-benzoic acid methyl ester
- methyl 2-chloro-4-(3-metyl-1H-pyrazol-1-yl)benzoate
- DB-243675
- SCHEMBL3821527
-
- MDL: MFCD20267748
- Inchi: 1S/C12H11ClN2O2/c1-8-5-6-15(14-8)9-3-4-10(11(13)7-9)12(16)17-2/h3-7H,1-2H3
- InChI Key: BXSFODFSBQHNDM-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C=CC(=C1)N1C=CC(C)=N1
Computed Properties
- Exact Mass: 250.05103
- Monoisotopic Mass: 250.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
Benzoic acid, 2-chloro-4-(3-methyl-1H-pyrazol-1-yl)-, methyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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